Cas no 1258622-68-2 (6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid)

• Product Name: 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid
• CAS No: 1258622-68-2
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• MDL: MFCD18085773
• CID: 5158251
• Update Time: 2025-10-29

6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-3-(3,5-DIMETHOXYPHENYL)PICOLINIC ACID
• 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid

• MDL： MFCD18085773
• Inchi： 1S/C14H14N2O4/c1-19-9-5-8(6-10(7-9)20-2)11-3-4-12(15)16-13(11)14(17)18/h3-7H,1-2H3,(H2,15,16)(H,17,18)
• InChI Key： VDUIWDHFSAMZJG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C1=CC=C(N)N=C1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.9
• Topological Polar Surface Area: 94.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid

Introduction to 6-Amino-3-(3,5-dimethoxyphenyl)picolinic Acid (CAS No. 1258622-68-2)

6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. With the CAS number 1258622-68-2, this compound represents a derivative of picolinic acid, featuring an amino group at the 6-position and a 3,5-dimethoxyphenyl substituent at the 3-position. The presence of these functional groups imparts distinct chemical reactivity and biological relevance, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid consists of a pyridine ring system with additional substituents that enhance its pharmacological profile. The dimethoxy group on the phenyl ring contributes to hydrophobic interactions, while the amino group facilitates hydrogen bonding, both of which are critical for binding to biological targets. This compound’s synthesis involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize its production.

In recent years, 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid has been studied for its potential role in drug discovery and development. Its structural motif is reminiscent of natural products and bioactive molecules, suggesting possible applications in modulating enzyme activity or interacting with cellular receptors. Preliminary in vitro studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Such findings align with the broader trend in medicinal chemistry toward identifying small molecules that can modulate complex biological processes.

One of the most compelling aspects of 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid is its versatility as a building block for more complex derivatives. By modifying its structure through further functionalization, researchers can tailor its pharmacokinetic properties and target specificity. For instance, incorporating additional hydroxyl or carboxyl groups could enhance its solubility or metabolic stability, while altering the substitution pattern on the phenyl ring might improve binding affinity to specific proteins. These modifications underscore the importance of 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid as a scaffold in drug design.

The synthesis and characterization of 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid have been facilitated by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into its molecular structure and conformational dynamics, which are essential for understanding its biological behavior. Additionally, computational methods like molecular docking and quantum mechanics simulations have been used to predict potential interactions between this compound and biological targets. Such computational approaches complement experimental studies by providing rapid screening of virtual libraries.

Recent research has also explored the role of 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid in addressing neurological disorders. The picolinic acid core is known to interact with metal ions and enzymes involved in neuroprotection and oxidative stress regulation. Studies suggest that derivatives of this compound may have neuroprotective effects by scavenging reactive oxygen species or modulating cholinergic signaling pathways. These findings are particularly relevant given the growing incidence of age-related neurodegenerative diseases worldwide.

The pharmaceutical industry has taken notice of 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid due to its promising preclinical data. Several companies have initiated programs to evaluate its efficacy in animal models of inflammation and neurodegeneration. While human trials are still in early stages, these preclinical studies provide a strong foundation for further development. Regulatory agencies have also shown interest in this compound, recognizing its potential as a novel therapeutic entity.

Future directions for research on 6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid include exploring its role in other disease areas such as cancer metabolism and autoimmune disorders. The compound’s ability to interact with multiple biological pathways makes it a versatile candidate for multifaceted therapeutic applications. Additionally, green chemistry principles are being applied to optimize its synthesis using sustainable solvents and catalytic systems.

In conclusion,6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid (CAS No. 1258622-68-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structure and demonstrated biological activity make it a valuable asset for drug discovery programs targeting inflammation, neurodegeneration, and other diseases. As research continues to uncover new applications for this compound,6-Amino-3-(3,5-dimethoxyphenyl)picolinic acid is poised to play an important role in shaping the future of medicinal chemistry.